![molecular formula C12H16N2O B2425773 2-(2-Propan-2-yl-1,3-benzoxazol-5-yl)ethanamine CAS No. 1368743-01-4](/img/structure/B2425773.png)
2-(2-Propan-2-yl-1,3-benzoxazol-5-yl)ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Crystal and Electronic Structure Studies
The compound has been used in studies exploring crystal and electronic structures. For example, Aydın et al. (2017) investigated the crystal and electronic structure of a related compound, N,N-di[(5-chloro-2-oxo-2,3-dihydrobenzo[d]oxazole-3-yl)methyl]ethanamine, revealing insights into its planar benzoxazole ring systems and crystal structure interactions (Aydın et al., 2017).
Synthesis and Structural Characterization
Pejchal et al. (2015) synthesized novel compounds related to 2-(2-Propan-2-yl-1,3-benzoxazol-5-yl)ethanamine, exploring their structural characterization and potential biological activities (Pejchal et al., 2015).
Catalysis Research
In catalysis research, compounds similar to 2-(2-Propan-2-yl-1,3-benzoxazol-5-yl)ethanamine have been studied. Zulu et al. (2020) investigated palladium(II) complexes of ligands including 2-((pyridin-2-yl)methyleneamino)ethanol, which were used as catalysts for the methoxycarbonylation of olefins (Zulu et al., 2020).
Crystal Engineering
Matthews et al. (2003) reported the crystal structures of salts of diprotonated 1,2-bis(1H-benzimidazol-2-yl)ethane, which are structurally similar to 2-(2-Propan-2-yl-1,3-benzoxazol-5-yl)ethanamine, providing insights into crystal engineering and intermolecular interactions (Matthews et al., 2003).
Thermally Stable Fluorescent Compounds
Padalkar et al. (2011) synthesized derivatives of 2-(1,3-benzoxazol-2-yl)-5-(N,N-diethylamino)phenol, examining their photophysical properties and thermal stability, which is relevant for the study of 2-(2-Propan-2-yl-1,3-benzoxazol-5-yl)ethanamine (Padalkar et al., 2011).
Chemical Synthesis and Functionalization
A variety of research has focused on synthesizing and functionalizing compounds structurally related to 2-(2-Propan-2-yl-1,3-benzoxazol-5-yl)ethanamine. This includes the creation of novel compounds for potential pharmacological applications and exploring their chemical properties (Bekircan & Bektaş, 2006).
Safety and Hazards
The safety information for “2-(2-Propan-2-yl-1,3-benzoxazol-5-yl)ethanamine” indicates that it has the GHS07 pictogram with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-(2-propan-2-yl-1,3-benzoxazol-5-yl)ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-8(2)12-14-10-7-9(5-6-13)3-4-11(10)15-12/h3-4,7-8H,5-6,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGXFTTREWJOPDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC2=C(O1)C=CC(=C2)CCN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Propan-2-yl-1,3-benzoxazol-5-yl)ethanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.